Cas no 1261476-66-7 (Methyl 6-fluoro-3-(3-(trifluoromethyl)phenyl)picolinate)

• Product Name: Methyl 6-fluoro-3-(3-(trifluoromethyl)phenyl)picolinate
• CAS No: 1261476-66-7
• MF: C₁₄H₉F₄NO₂
• MW: 299.22037768364
• CID: 4923772
• Update Time: 2025-07-19

Methyl 6-fluoro-3-(3-(trifluoromethyl)phenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-fluoro-3-(3-(trifluoromethyl)phenyl)picolinate

• Inchi： 1S/C14H9F4NO2/c1-21-13(20)12-10(5-6-11(15)19-12)8-3-2-4-9(7-8)14(16,17)18/h2-7H,1H3
• InChI Key： WUCBNOCNJLEJJH-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1=CC=C(N=C1C(=O)OC)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 375
• XLogP3: 4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-fluoro-3-(3-(trifluoromethyl)phenyl)picolinate

Comprehensive Overview of Methyl 6-fluoro-3-(3-(trifluoromethyl)phenyl)picolinate (CAS No. 1261476-66-7)

Methyl 6-fluoro-3-(3-(trifluoromethyl)phenyl)picolinate (CAS No. 1261476-66-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated picolinate derivative is characterized by its unique molecular structure, which combines a fluoro-substituted pyridine ring with a trifluoromethylphenyl group. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation.

The compound's CAS number 1261476-66-7 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers often explore Methyl 6-fluoro-3-(3-(trifluoromethyl)phenyl)picolinate for its potential applications in drug discovery, where its electron-withdrawing groups (fluoro and trifluoromethyl) enhance binding affinity and metabolic stability. Recent studies highlight its relevance in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics in precision medicine.

In agrochemical applications, this compound's heterocyclic framework is leveraged to design next-generation crop protection agents. The trifluoromethylphenyl moiety is known to improve pesticidal activity, addressing global challenges like pest resistance and environmental sustainability. Industry trends indicate rising interest in fluorinated agrochemicals, driven by their efficacy and lower application rates compared to traditional alternatives.

From a synthetic chemistry perspective, Methyl 6-fluoro-3-(3-(trifluoromethyl)phenyl)picolinate exemplifies advancements in cross-coupling methodologies and catalysis. Its preparation often involves palladium-catalyzed reactions or nucleophilic aromatic substitutions, topics frequently searched by chemists optimizing scalable routes. The compound's lipophilicity and bioavailability parameters are also widely discussed in QSAR (Quantitative Structure-Activity Relationship) studies.

Environmental and regulatory considerations are increasingly shaping the discourse around fluorinated compounds. While CAS 1261476-66-7 is not classified as hazardous, its persistence and bioaccumulation potential are subjects of ongoing evaluation. This aligns with broader industry shifts toward green chemistry principles and sustainable synthesis—a hotspot for academic and corporate R&D collaborations.

In analytical chemistry, techniques like HPLC, LC-MS, and NMR are essential for characterizing Methyl 6-fluoro-3-(3-(trifluoromethyl)phenyl)picolinate. Purity assessments and isomer differentiation are common challenges, reflecting the compound's complex stereochemistry. These aspects resonate with laboratory professionals seeking method validation protocols or column selection guides for fluorinated analytes.

The commercial availability of CAS 1261476-66-7 through specialty chemical suppliers underscores its industrial relevance. Procurement strategies often emphasize batch-to-batch consistency and regulatory compliance, particularly for GMP (Good Manufacturing Practice) applications. Market analyses project steady growth for fluorinated building blocks, fueled by demand in oncology and CNS drug pipelines.

Future research directions may explore Methyl 6-fluoro-3-(3-(trifluoromethyl)phenyl)picolinate's role in proteolysis-targeting chimeras (PROTACs) or bioconjugation techniques—areas dominating recent scientific literature. As AI-driven drug design accelerates, computational models predicting the compound's ADMET properties (Absorption, Distribution, Metabolism, Excretion, Toxicity) will likely gain traction among medicinal chemists.